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Compound of Interest

Compound Name: Pyrazolam-d7

Cat. No.: B15559026

Get Quote

An In-depth Technical Guide to Pyrazolam-d7
For Researchers, Scientists, and Drug Development Professionals

Introduction
Pyrazolam-d7 is the deuterated analog of pyrazolam, a benzodiazepine derivative.[1][2] In the

realm of analytical and forensic chemistry, isotopically labeled compounds like Pyrazolam-d7
are indispensable tools. This document provides a comprehensive technical overview of

Pyrazolam-d7, including its chemical properties, and its application in the quantitative analysis

of pyrazolam.

Core Compound: Pyrazolam
Pyrazolam is a benzodiazepine derivative developed in the 1970s.[3] It exhibits anxiolytic

properties by acting as a positive allosteric modulator of the GABA-A receptor, with a noted

selectivity for the α2 and α3 subtypes.[4] Unlike many other benzodiazepines, pyrazolam is

characterized by its limited metabolism; it is primarily excreted unchanged in urine.[3] This

property, along with its approximately 17-hour elimination half-life, makes its detection and

quantification in biological samples a key focus in clinical and forensic toxicology.[5]
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Pyrazolam-d7: The Internal Standard
Chemical Identity and Structure

Pyrazolam-d7 is a stable, isotopically labeled form of pyrazolam where seven hydrogen atoms

have been replaced by deuterium. This modification results in a molecule that is chemically

identical to pyrazolam but has a higher molecular weight. This mass difference is the

cornerstone of its utility in mass spectrometry-based analytical techniques.

Chemical Structure:

Formal Name: 8-bromo-1-(methyl-d3)-6-(pyridin-2-yl-d4)-4H-[1][2][3]triazolo[4,3-a][1]

[3]benzodiazepine

Molecular Formula: C₁₆H₅D₇BrN₅

The chemical structure of Pyrazolam is as follows: (Image of the chemical structure of

Pyrazolam should be displayed here)

Quantitative Data Summary
The following table summarizes the key quantitative data for Pyrazolam and Pyrazolam-d7.
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Property Value Reference

Pyrazolam

Molecular Formula C₁₆H₁₂BrN₅ [3]

Molar Mass 354.211 g/mol [3]

Elimination Half-Life ~17 hours [5]

Blood-to-Plasma Ratio 1.18 [6]

Metabolism Excreted largely unchanged [3]

Pyrazolam-d7

Molecular Formula C₁₆H₅D₇BrN₅

Purity
Typically >98% for deuterated

forms

Note: Experimental binding affinity (Ki) values for Pyrazolam at GABAA receptor subtypes are

not readily available in the reviewed literature. Available data often refers to predicted affinities.

Experimental Protocols
Quantitative Analysis of Pyrazolam using Pyrazolam-d7 by LC-MS/MS

The following is a representative protocol for the quantification of pyrazolam in a biological

matrix (e.g., blood, urine) using liquid chromatography-tandem mass spectrometry (LC-MS/MS)

with Pyrazolam-d7 as an internal standard.

1. Sample Preparation

Objective: To extract pyrazolam and the internal standard from the biological matrix and

remove potential interferences.

Procedure:

To 100 µL of the biological sample (e.g., plasma, urine), add a known concentration of

Pyrazolam-d7 solution (internal standard).
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Perform protein precipitation by adding a solvent such as acetonitrile.

Vortex the mixture to ensure thorough mixing and precipitation of proteins.

Centrifuge the sample to pellet the precipitated proteins.

Carefully transfer the supernatant to a clean tube.

The supernatant can be further cleaned up using solid-phase extraction (SPE) if

necessary to remove matrix components that could interfere with the analysis.

Evaporate the solvent from the final extract under a gentle stream of nitrogen.

Reconstitute the dried residue in a suitable mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

Objective: To chromatographically separate pyrazolam from other components and detect

and quantify it using mass spectrometry.

Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a

tandem mass spectrometer (MS/MS).

Liquid Chromatography (LC) Conditions:

Column: A C18 reversed-phase column is commonly used for the separation of

benzodiazepines.

Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., water with a

small amount of formic acid) and an organic phase (e.g., acetonitrile or methanol with

formic acid). The gradient is optimized to achieve good separation of pyrazolam.

Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

Column Temperature: Maintained at a constant temperature (e.g., 40 °C) to ensure

reproducible retention times.

Mass Spectrometry (MS/MS) Conditions:
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Ionization Mode: Electrospray ionization (ESI) in positive ion mode is typically used for

benzodiazepines.

Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity

and sensitivity. This involves monitoring specific precursor-to-product ion transitions for

both pyrazolam and Pyrazolam-d7.

For Pyrazolam: A specific precursor ion (the protonated molecule [M+H]⁺) is selected

and fragmented, and a characteristic product ion is monitored.

For Pyrazolam-d7: The same principle applies, but the precursor and product ions will

have a higher mass-to-charge ratio due to the deuterium atoms.

Data Analysis: The peak area of the pyrazolam MRM transition is normalized to the peak

area of the Pyrazolam-d7 internal standard MRM transition. This ratio is then used to

determine the concentration of pyrazolam in the original sample by comparing it to a

calibration curve prepared with known concentrations of pyrazolam and a constant

concentration of the internal standard.
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Caption: Workflow for the quantitative analysis of pyrazolam using Pyrazolam-d7.
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Caption: Simplified signaling pathway of Pyrazolam's action on the GABA-A receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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